Ultra-Long vs. Very-Long Chain Classification
The target compound is classified as an ultra-long-chain fatty acyl-CoA (acyl chain > C27), whereas commonly used very-long-chain 3‑oxo‑acyl‑CoAs such as 3‑oxohexacosanoyl‑CoA (C26) fall below this threshold [1]. This classification has functional consequences, as ELOVL4 is the only mammalian elongase capable of processing ultra-long-chain substrates and its mutations cause Stargardt disease‑3 [2].
| Evidence Dimension | Acyl chain length classification |
|---|---|
| Target Compound Data | C36 (ultra-long-chain; >C27) |
| Comparator Or Baseline | 3‑Oxohexacosanoyl‑CoA (C26; very-long-chain; C22–C27) |
| Quantified Difference | Target exceeds the C27 threshold that defines ultra-long-chain acyl-CoAs, placing it in a distinct substrate class for ELOVL4 |
| Conditions | ChEBI ontology classification and literature consensus (ZFIN, MetaCyc) |
Why This Matters
Procurement of the correct chain-length class ensures assay fidelity when studying ELOVL4‑mediated elongation or diseases linked to ultra-long-chain fatty acid deficiency.
- [1] ZFIN. ChEBI: ultra-long-chain fatty acyl-CoA. Zebrafish Information Network (2024). View Source
- [2] McMahon, A. & Kedzierski, W. Polyunsaturated very-long-chain C28–C36 fatty acids and retinal physiology. J. Lipid Res. (2010). View Source
